![molecular formula C13H10Cl2N2O2S B5729874 2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide](/img/structure/B5729874.png)
2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide
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Overview
Description
2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide, also known as DTT-001, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2016 and has since been the subject of numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential applications in various fields of research.
Mechanism of Action
The exact mechanism of action of 2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide is not fully understood, but it is believed to act through the inhibition of various signaling pathways involved in cell growth, survival, and inflammation. This compound has been shown to inhibit the activity of several key enzymes involved in these pathways, including Akt, mTOR, and NF-kB, which are all known to play important roles in cancer development, neurodegeneration, and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and survival, the induction of apoptosis, the protection of neurons from oxidative stress and inflammation, and the inhibition of pro-inflammatory cytokine production. These effects are likely due to the compound's ability to inhibit key signaling pathways involved in these processes.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide is its relatively simple synthesis process, which makes it readily available for laboratory experiments. Additionally, this compound has shown promising results in various areas of research, suggesting that it may have potential as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammatory conditions.
One of the limitations of this compound is its relatively limited availability, which may make it difficult to conduct large-scale experiments or clinical trials. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its potential as a therapeutic agent until further research is conducted.
Future Directions
There are several future directions for research on 2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide, including further investigation into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential as a therapeutic agent in various disease states. Additionally, more research is needed to determine the safety and efficacy of this compound in clinical trials, which could pave the way for its use in the treatment of various diseases.
Synthesis Methods
2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide is synthesized through a multi-step process that involves the reaction of 3,4-dichloroaniline with thionyl chloride to form 3,4-dichloroanilinium chloride. This intermediate is then reacted with 2-thiophenecarboxylic acid to form the ester intermediate, which is subsequently hydrolyzed to form the final product, this compound. The synthesis process is relatively straightforward and can be achieved using standard laboratory techniques.
Scientific Research Applications
2-(3,4-dichlorophenyl)-N'-[(2-thienylcarbonyl)oxy]ethanimidamide has shown promising results in various areas of research, including cancer therapy, neuroprotection, and anti-inflammatory activity. In cancer therapy, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and pancreatic cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential therapeutic agent for the treatment of cancer.
In neuroprotection, this compound has been shown to protect neurons from oxidative stress and inflammation, which are two key factors in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease, suggesting that it may have potential as a therapeutic agent for the treatment of this debilitating condition.
In anti-inflammatory activity, this compound has been shown to inhibit the production of pro-inflammatory cytokines, which are involved in the development of various inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to reduce inflammation in animal models of these diseases, suggesting that it may have potential as a therapeutic agent for the treatment of these conditions.
properties
IUPAC Name |
[(Z)-[1-amino-2-(3,4-dichlorophenyl)ethylidene]amino] thiophene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10Cl2N2O2S/c14-9-4-3-8(6-10(9)15)7-12(16)17-19-13(18)11-2-1-5-20-11/h1-6H,7H2,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXWMURAWIXCINV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C(=O)ON=C(CC2=CC(=C(C=C2)Cl)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CSC(=C1)C(=O)O/N=C(/CC2=CC(=C(C=C2)Cl)Cl)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10Cl2N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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